Cas no 4213-43-8 (N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride)
4213-43-8 structure
Product Name:N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride
CAS No:4213-43-8
MF:C15H20Cl5N3
MW:419.604398727417
CID:927805
PubChem ID:11668925
Update Time:2025-04-19
N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- N',N'-bis(2-chloroethyl)-N-(7-chloroquinolin-4-yl)ethane-1,2-diamine,hydrochloride
- Ethanediamine,N-bis(2-chloroethyl)-N'-(7-chloro-4-quinolinyl)-, dihydrochloride
- hydrochloride
- N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine
- NSC17119
- NSC 17119
- 4213-43-8
- N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride
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- Inchi: 1S/C15H18Cl3N3.2ClH/c16-4-8-21(9-5-17)10-7-20-14-3-6-19-15-11-12(18)1-2-13(14)15;;/h1-3,6,11H,4-5,7-10H2,(H,19,20);2*1H
- InChI Key: YNTDQZJAJHGXRR-UHFFFAOYSA-N
- SMILES: ClCCN(CCCl)CCNC1C=CN=C2C=C(C=CC=12)Cl.Cl.Cl
Computed Properties
- Exact Mass: 345.05694
- Monoisotopic Mass: 381.033308
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 287
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
Experimental Properties
- Density: 1.329
- Boiling Point: 443.2°C at 760 mmHg
- Flash Point: 221.8°C
- Refractive Index: 1.634
- PSA: 28.16
- LogP: 4.95470
N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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